Cas no 2227805-06-1 (rac-(1R,3R)-3-(6-bromopyridin-3-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3R)-3-(6-bromopyridin-3-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227805-06-1
• MF: C₁₀H₁₃BrN₂
• MW: 241.127621412277
• CID: 5837978
• PubChem ID: 165798084
• Update Time: 2025-10-29

rac-(1R,3R)-3-(6-bromopyridin-3-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(6-bromopyridin-3-yl)-2,2-dimethylcyclopropan-1-amine
• 2227805-06-1
• EN300-1906600

• Inchi： 1S/C10H13BrN2/c1-10(2)8(9(10)12)6-3-4-7(11)13-5-6/h3-5,8-9H,12H2,1-2H3/t8-,9-/m0/s1
• InChI Key： NPAYJMPSHRWHKI-IUCAKERBSA-N
• SMILES： BrC1=CC=C(C=N1)[C@H]1[C@@H](C1(C)C)N

Computed Properties

• Exact Mass: 240.02621g/mol
• Monoisotopic Mass: 240.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.9Ų

Additional information on rac-(1R,3R)-3-(6-bromopyridin-3-yl)-2,2-dimethylcyclopropan-1-amine

Racemic (1R,3R)-3-(6-Bromopyridin-3-yl)-2,2-Dimethylcyclopropan-1-Amine: A Comprehensive Overview

The compound with CAS No. 2227805-06-1, commonly referred to as rac-(1R,3R)-3-(6-bromopyridin-3-yl)-2,2-dimethylcyclopropan-1-amine, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines a cyclopropane ring with a pyridine moiety and an amine group. The 6-bromopyridin-3-yl substituent adds a layer of complexity and functionality to the molecule, making it a subject of interest in both academic and industrial settings.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery and materials science. The racemic (1R,3R) configuration of this compound suggests its potential for enantioselective synthesis and applications in asymmetric catalysis. Researchers have demonstrated that such molecules can serve as versatile building blocks for constructing complex architectures with precise stereocontrol. The dimethyl substitution on the cyclopropane ring further enhances the molecule's stability and reactivity, making it a valuable intermediate in organic synthesis.

The presence of the pyridine ring introduces aromaticity and electron-withdrawing effects into the molecule, which can significantly influence its electronic properties. This feature makes the compound suitable for applications in coordination chemistry and as a ligand in transition metal complexes. Recent advancements in computational chemistry have enabled detailed studies of the electronic structure of such molecules, providing insights into their reactivity and potential uses in catalysis.

In terms of synthesis, the compound can be prepared through a variety of methods, including coupling reactions and cyclopropanation techniques. The 6-bromopyridin-3-yl group can be introduced via nucleophilic aromatic substitution or cross-coupling reactions such as Suzuki-Miyaura coupling. The stereochemistry of the molecule is critical during synthesis, as the racemic (1R,3R) configuration ensures optimal properties for downstream applications.

Applications of this compound span across multiple disciplines. In pharmaceuticals, it has shown promise as a lead compound for developing novel drugs targeting specific biological pathways. Its unique structure allows for interactions with proteins and enzymes at specific binding sites, making it a valuable tool in drug design. In materials science, the compound's stability and electronic properties make it a candidate for use in advanced materials such as semiconductors and sensors.

Moreover, recent research has explored the use of this compound in enantioselective catalysis. The cyclopropane ring serves as a rigid scaffold that can facilitate selective transformations of substrates under mild conditions. This has led to its application in asymmetric induction reactions, where high enantioselectivity is desired.

In conclusion, rac-(1R,3R)-3-(6-bromopyridin-3-yl)-2,2-dimethylcyclopropan-1-amine is a multifaceted compound with significant potential across various fields. Its unique structure, stereochemistry, and functional groups make it an invaluable tool for researchers seeking to explore new frontiers in organic chemistry and materials science. As ongoing studies continue to uncover its full range of applications, this compound is poised to play a pivotal role in advancing both academic research and industrial innovation.